Cas no 956728-58-8 (4-Methoxy-1-3-(trifluoromethyl)phenyl-1H-pyrazole-3-carboxylic Acid)

• Product Name: 4-Methoxy-1-3-(trifluoromethyl)phenyl-1H-pyrazole-3-carboxylic Acid
• CAS No: 956728-58-8
• MF: C₁₂H₉F₃N₂O₃
• MW: 286.206673383713
• MDL: MFCD09040521
• CID: 3155258
• PubChem ID: 16227833
• Update Time: 2025-04-21

4-Methoxy-1-3-(trifluoromethyl)phenyl-1H-pyrazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxylic acid
• 4-methoxy-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxylicacid
• 961-078-8
• 4-METHOXY-1-[3-(TRIFLUOROMETHYL)PHENYL]PYRAZOLE-3-CARBOXYLIC ACID
• 956728-58-8
• AB00768748-01
• G58624
• AKOS033870973
• CS-0244043
• EN300-27124
• MFCD09040521
• GNB72858
• Z235333745
• 4-methoxy-1-(3-(trifluoromethyl)phenyl)-1H-pyrazole-3-carboxylic acid
• 4-Methoxy-1-3-(trifluoromethyl)phenyl-1H-pyrazole-3-carboxylic Acid

• MDL： MFCD09040521
• Inchi： 1S/C12H9F3N2O3/c1-20-9-6-17(16-10(9)11(18)19)8-4-2-3-7(5-8)12(13,14)15/h2-6H,1H3,(H,18,19)
• InChI Key： QLQJQGAAFKMHKM-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)N1C=C(C(C(=O)O)=N1)OC)(F)F

Computed Properties

• Exact Mass: 286.05652664Da
• Monoisotopic Mass: 286.05652664Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 149-151 °C
• Boiling Point: 401.6±45.0 °C at 760 mmHg
• Flash Point: 196.7±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-Methoxy-1-3-(trifluoromethyl)phenyl-1H-pyrazole-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)